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O,O-bisacetyldaurisoline O,O-bisacetyldaurisoline
Brand Name: Vulcanchem
CAS No.: 132139-17-4
VCID: VC0158823
InChI: InChI=1S/C41H46N2O8/c1-25(44)49-36-13-10-28(19-35-33-24-41(50-26(2)45)38(47-6)22-30(33)15-17-43(35)4)20-40(36)51-31-11-8-27(9-12-31)18-34-32-23-39(48-7)37(46-5)21-29(32)14-16-42(34)3/h8-13,20-24,34-35H,14-19H2,1-7H3/t34-,35-/m1/s1
SMILES: CC(=O)OC1=C(C=C(C=C1)CC2C3=CC(=C(C=C3CCN2C)OC)OC(=O)C)OC4=CC=C(C=C4)CC5C6=CC(=C(C=C6CCN5C)OC)OC
Molecular Formula: C41H46N2O8
Molecular Weight: 694.8 g/mol

O,O-bisacetyldaurisoline

CAS No.: 132139-17-4

Main Products

VCID: VC0158823

Molecular Formula: C41H46N2O8

Molecular Weight: 694.8 g/mol

O,O-bisacetyldaurisoline - 132139-17-4

CAS No. 132139-17-4
Product Name O,O-bisacetyldaurisoline
Molecular Formula C41H46N2O8
Molecular Weight 694.8 g/mol
IUPAC Name [4-[[(1R)-7-acetyloxy-6-methoxy-2-methyl-3,4-dihydro-1H-isoquinolin-1-yl]methyl]-2-[4-[[(1R)-6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinolin-1-yl]methyl]phenoxy]phenyl] acetate
Standard InChI InChI=1S/C41H46N2O8/c1-25(44)49-36-13-10-28(19-35-33-24-41(50-26(2)45)38(47-6)22-30(33)15-17-43(35)4)20-40(36)51-31-11-8-27(9-12-31)18-34-32-23-39(48-7)37(46-5)21-29(32)14-16-42(34)3/h8-13,20-24,34-35H,14-19H2,1-7H3/t34-,35-/m1/s1
Standard InChIKey ODWNDEKOMWWXMH-VSJLXWSYSA-N
Isomeric SMILES CC(=O)OC1=C(C=C(C=C1)C[C@@H]2C3=CC(=C(C=C3CCN2C)OC)OC(=O)C)OC4=CC=C(C=C4)C[C@@H]5C6=CC(=C(C=C6CCN5C)OC)OC
SMILES CC(=O)OC1=C(C=C(C=C1)CC2C3=CC(=C(C=C3CCN2C)OC)OC(=O)C)OC4=CC=C(C=C4)CC5C6=CC(=C(C=C6CCN5C)OC)OC
Canonical SMILES CC(=O)OC1=C(C=C(C=C1)CC2C3=CC(=C(C=C3CCN2C)OC)OC(=O)C)OC4=CC=C(C=C4)CC5C6=CC(=C(C=C6CCN5C)OC)OC
Synonyms O,O-bisacetyl-daurisoline
O,O-bisacetyldaurisoline
PubChem Compound 195700
Last Modified Nov 11 2021
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